Cas no 1486197-82-3 (3-(2,3-dihydro-1H-inden-5-yl)methylazetidin-3-ol)
3-(2,3-dihydro-1H-inden-5-yl)methylazetidin-3-ol Chemical and Physical Properties
Names and Identifiers
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- 3-Azetidinol, 3-[(2,3-dihydro-1H-inden-5-yl)methyl]-
- 3-((2,3-Dihydro-1h-inden-5-yl)methyl)azetidin-3-ol
- 3-(2,3-dihydro-1H-inden-5-yl)methylazetidin-3-ol
- CS-0353559
- 1486197-82-3
- EN300-1826211
- 3-[(2,3-dihydro-1H-inden-5-yl)methyl]azetidin-3-ol
- AKOS015262170
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- Inchi: 1S/C13H17NO/c15-13(8-14-9-13)7-10-4-5-11-2-1-3-12(11)6-10/h4-6,14-15H,1-3,7-9H2
- InChI Key: YQBGEKDQHISXLJ-UHFFFAOYSA-N
- SMILES: N1CC(CC2C=CC3=C(C=2)CCC3)(O)C1
Computed Properties
- Exact Mass: 203.131014166g/mol
- Monoisotopic Mass: 203.131014166g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 237
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 32.3Ų
Experimental Properties
- Density: 1?+-.0.06 g/cm3(Predicted)
- Boiling Point: 369.7±32.0 °C(Predicted)
- pka: 14.31±0.20(Predicted)
3-(2,3-dihydro-1H-inden-5-yl)methylazetidin-3-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1826211-0.05g |
3-[(2,3-dihydro-1H-inden-5-yl)methyl]azetidin-3-ol |
1486197-82-3 | 0.05g |
$948.0 | 2023-09-19 | ||
| Enamine | EN300-1826211-0.1g |
3-[(2,3-dihydro-1H-inden-5-yl)methyl]azetidin-3-ol |
1486197-82-3 | 0.1g |
$993.0 | 2023-09-19 | ||
| Enamine | EN300-1826211-0.25g |
3-[(2,3-dihydro-1H-inden-5-yl)methyl]azetidin-3-ol |
1486197-82-3 | 0.25g |
$1038.0 | 2023-09-19 | ||
| Enamine | EN300-1826211-0.5g |
3-[(2,3-dihydro-1H-inden-5-yl)methyl]azetidin-3-ol |
1486197-82-3 | 0.5g |
$1084.0 | 2023-09-19 | ||
| Enamine | EN300-1826211-1.0g |
3-[(2,3-dihydro-1H-inden-5-yl)methyl]azetidin-3-ol |
1486197-82-3 | 1g |
$1371.0 | 2023-06-02 | ||
| Enamine | EN300-1826211-2.5g |
3-[(2,3-dihydro-1H-inden-5-yl)methyl]azetidin-3-ol |
1486197-82-3 | 2.5g |
$2211.0 | 2023-09-19 | ||
| Enamine | EN300-1826211-5.0g |
3-[(2,3-dihydro-1H-inden-5-yl)methyl]azetidin-3-ol |
1486197-82-3 | 5g |
$3977.0 | 2023-06-02 | ||
| Enamine | EN300-1826211-10.0g |
3-[(2,3-dihydro-1H-inden-5-yl)methyl]azetidin-3-ol |
1486197-82-3 | 10g |
$5897.0 | 2023-06-02 | ||
| Enamine | EN300-1826211-1g |
3-[(2,3-dihydro-1H-inden-5-yl)methyl]azetidin-3-ol |
1486197-82-3 | 1g |
$1129.0 | 2023-09-19 | ||
| Enamine | EN300-1826211-5g |
3-[(2,3-dihydro-1H-inden-5-yl)methyl]azetidin-3-ol |
1486197-82-3 | 5g |
$3273.0 | 2023-09-19 |
3-(2,3-dihydro-1H-inden-5-yl)methylazetidin-3-ol Related Literature
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
Additional information on 3-(2,3-dihydro-1H-inden-5-yl)methylazetidin-3-ol
Recent Advances in the Study of 3-(2,3-dihydro-1H-inden-5-yl)methylazetidin-3-ol (CAS: 1486197-82-3)
The compound 3-(2,3-dihydro-1H-inden-5-yl)methylazetidin-3-ol (CAS: 1486197-82-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique azetidine and indane structural motifs, has been the subject of several studies aimed at exploring its pharmacological properties and synthetic pathways. The following research brief provides an overview of the latest findings related to this compound, highlighting its significance in drug discovery and development.
Recent studies have focused on the synthesis and optimization of 3-(2,3-dihydro-1H-inden-5-yl)methylazetidin-3-ol, with particular emphasis on improving yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that utilizes palladium-catalyzed cross-coupling reactions to achieve higher efficiency and scalability. This advancement is critical for enabling large-scale production, which is essential for further preclinical and clinical evaluations.
Pharmacological investigations have revealed that 3-(2,3-dihydro-1H-inden-5-yl)methylazetidin-3-ol exhibits promising activity as a modulator of specific neurotransmitter receptors. In vitro studies demonstrated its affinity for serotonin and dopamine receptors, suggesting potential applications in the treatment of neurological disorders such as depression and Parkinson's disease. Additionally, molecular docking simulations have provided insights into the compound's binding interactions, which could guide the design of more potent analogs.
Another area of interest is the compound's potential as an anti-inflammatory agent. A 2024 study published in Bioorganic & Medicinal Chemistry Letters reported that 3-(2,3-dihydro-1H-inden-5-yl)methylazetidin-3-ol significantly inhibits the production of pro-inflammatory cytokines in macrophage cells. These findings underscore its potential utility in treating chronic inflammatory conditions, such as rheumatoid arthritis and inflammatory bowel disease.
Despite these promising results, challenges remain in the development of 3-(2,3-dihydro-1H-inden-5-yl)methylazetidin-3-ol as a therapeutic agent. Issues such as metabolic stability and bioavailability need to be addressed through further structural modifications and formulation studies. Ongoing research is also exploring the compound's safety profile and potential off-target effects, which are critical for advancing it to clinical trials.
In conclusion, 3-(2,3-dihydro-1H-inden-5-yl)methylazetidin-3-ol (CAS: 1486197-82-3) represents a promising candidate for drug development, with applications spanning neurology and immunology. Continued research efforts are expected to elucidate its full therapeutic potential and overcome existing challenges, paving the way for its eventual clinical use.
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